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Compound of Interest

Compound Name: Boc-Gly-Gly-Phe-Gly-OH

Cat. No.: B8780572 Get Quote

Introduction

N-(tert-Butoxycarbonyl)-glycyl-glycyl-L-phenylalanylglycine, commonly abbreviated as Boc-
Gly-Gly-Phe-Gly-OH, is a protected tetrapeptide that serves as a crucial building block and

linker molecule in biochemical and pharmaceutical research.[1] Its structure, featuring a tert-

Butoxycarbonyl (Boc) protecting group on the N-terminus, allows for controlled, stepwise

peptide synthesis.[2] This peptide is particularly significant in the field of drug development,

where it is frequently utilized as a protease-cleavable linker in the design of Antibody-Drug

Conjugates (ADCs).[1][2][3] The specific amino acid sequence (GGFG) is designed to be

recognized and cleaved by certain proteases, such as cathepsin B, which are often

overexpressed in tumor environments, enabling targeted release of cytotoxic payloads within

cancer cells.[2]

Beyond its role in ADCs, Boc-Gly-Gly-Phe-Gly-OH is also employed in proteomics for protein

structure and function analysis, serving as a standard in mass spectrometry and

chromatography.[1] Its applications extend to synthetic biology for constructing artificial proteins

and to materials science for creating novel biomaterials for tissue engineering and regenerative

medicine.[1]

Physicochemical Properties and Specifications
The quantitative data for Boc-Gly-Gly-Phe-Gly-OH are summarized below. These properties

are critical for its application in synthesis, purification, and formulation.
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Property Value

Chemical Formula C₂₀H₂₈N₄O₇

Molecular Weight 436.46 g/mol [4]

CAS Number 187794-49-6[4]

Appearance White powder

Purity ≥ 99% (HPLC)

Solubility Soluble in DMF and DMSO[1]

Storage Conditions
-20°C (1 month) or -80°C (6 months),

desiccated, sealed from moisture[3]

Chemical Structure
Boc-Gly-Gly-Phe-Gly-OH is a linear tetrapeptide composed of four amino acids: two glycine

(Gly) residues, one phenylalanine (Phe) residue, and a final glycine residue. The N-terminus is

protected by a Boc group, and the C-terminus is a free carboxylic acid (-OH). The sequence is

Boc-[Glycine]-[Glycine]-[Phenylalanine]-[Glycine]-OH.

Caption: Chemical structure of Boc-Gly-Gly-Phe-Gly-OH.

Experimental Protocols: Synthesis
The synthesis of Boc-Gly-Gly-Phe-Gly-OH is typically achieved through Solid-Phase Peptide

Synthesis (SPPS) using Boc chemistry. The following protocol is a generalized workflow

adapted from standard Boc-SPPS procedures.[5]

Objective: To synthesize the tetrapeptide Gly-Gly-Phe-Gly on a solid support resin, with the N-

terminus protected by a Boc group, followed by cleavage from the resin to yield the final

product.

Materials and Reagents:

Merrifield resin (or other suitable resin for C-terminal acid)
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Boc-Gly-OH, Boc-Phe-OH

Dichloromethane (DCM)

N,N-Dimethylformamide (DMF)

Trifluoroacetic acid (TFA)

Diisopropylethylamine (DIEA)

Coupling agent: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium

hexafluorophosphate) or DCC/HOBt

Cleavage reagent: Anhydrous Hydrogen Fluoride (HF) or Trifluoromethanesulfonic acid

(TFMSA) with scavengers (e.g., anisole)

Workflow Diagram:
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Peptide Elongation Cycle (Repeat x3)

1. Deprotection
(Remove Boc group with TFA in DCM)

2. Neutralization
(Wash with DIEA in DCM)

Free N-terminus

3. Coupling
(Add activated Boc-AA-OH)

Prepare for coupling

4. Wash
(Remove excess reagents)

Form peptide bond

Start next cycle

Final Cleavage
(Treat with HF or TFMSA to release peptide)

After final AA

Start: Resin Swelling & First AA Attachment
(Couple Boc-Gly-OH to resin)

Initiate synthesis

Purification & Analysis
(HPLC, Mass Spectrometry)

Click to download full resolution via product page

Caption: General workflow for Boc-based Solid-Phase Peptide Synthesis (SPPS).

Procedure:
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Resin Preparation and First Amino Acid Attachment:

Swell the Merrifield resin in DCM for approximately 1 hour in a peptide synthesis vessel.

The first amino acid, Boc-Gly-OH, is attached to the resin. This is typically done by

converting the amino acid to its cesium salt and heating it with the resin in DMF to form an

ester linkage.

After coupling, wash the resin thoroughly with DMF, DCM, and methanol, and then dry it

under a vacuum.

Peptide Elongation Cycle (for Phe, Gly, and the final Gly): This cycle is repeated for each

subsequent amino acid in the sequence (Phe, then Gly, then the terminal Gly).

Deprotection: The Boc protecting group from the resin-bound glycine is removed by

treating the resin with a solution of 50% TFA in DCM for 30 minutes. This exposes a free

amine group. The resin is then washed with DCM.[5]

Neutralization: The resulting trifluoroacetate salt is neutralized by washing with a 10%

DIEA in DCM solution for about 10 minutes. This is followed by washing with DCM and

then DMF to prepare for the next coupling step.[5]

Coupling: The next amino acid (e.g., Boc-Phe-OH) is pre-activated. In a separate vial,

dissolve Boc-Phe-OH (3 equivalents), HBTU (3 eq.), and DIEA (6 eq.) in DMF for 5-10

minutes. Add this activated solution to the resin. The coupling reaction is allowed to

proceed for 2-4 hours.[5]

Monitoring and Washing: The completion of the coupling reaction is monitored using a

qualitative method like the ninhydrin test. After completion, the resin is washed thoroughly

with DMF and DCM to remove any unreacted reagents.

Final Cleavage and Deprotection:

Once the full tetrapeptide sequence (Boc-Gly-Gly-Phe-Gly) is assembled on the resin, the

peptide must be cleaved from the solid support.
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The resin is treated with a strong acid, such as anhydrous HF or TFMSA, typically in the

presence of scavengers like anisole to prevent side reactions with sensitive residues like

Phenylalanine. This step simultaneously cleaves the ester bond linking the peptide to the

resin and removes any side-chain protecting groups if they were present. Since the N-

terminal Boc group is also acid-labile, this step must be carefully controlled if the final

product is desired with the Boc group intact. For the synthesis of Boc-Gly-Gly-Phe-Gly-
OH, a milder cleavage cocktail that preserves the Boc group while cleaving from a hyper-

acid-sensitive resin (like a 2-chlorotrityl chloride resin) would be used.

Purification and Analysis:

The cleaved crude peptide is precipitated with cold ether, centrifuged, and washed.

The final product is purified using reverse-phase high-performance liquid chromatography

(RP-HPLC).

The identity and purity of the peptide are confirmed by mass spectrometry and analytical

HPLC.

Conclusion
Boc-Gly-Gly-Phe-Gly-OH is a versatile and indispensable peptide intermediate. Its well-

defined structure allows it to function as a protease-cleavable linker in sophisticated drug

delivery systems like ADCs, contributing to the development of targeted cancer therapies. The

established protocols for its chemical synthesis via Boc-SPPS enable its reliable and high-

purity production, supporting its wide-ranging applications in drug development, proteomics,

and biomaterials science. This technical overview provides researchers and drug development

professionals with the core knowledge required to effectively utilize this important molecule in

their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://adc.bocsci.com/product/boc-gly-gly-phe-gly-oh-cas-187794-49-6-333985.html
https://broadpharm.com/product/bp-24479
https://www.medchemexpress.com/boc-gly-gly-phe-gly-oh.html
https://www.biosynth.com/p/FB111272/187794-49-6-boc-gly-gly-phe-gly-oh
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Incorporating_Boc_S_Phe_into_Peptide_Sequences.pdf
https://www.benchchem.com/product/b8780572#what-is-boc-gly-gly-phe-gly-oh-structure
https://www.benchchem.com/product/b8780572#what-is-boc-gly-gly-phe-gly-oh-structure
https://www.benchchem.com/product/b8780572#what-is-boc-gly-gly-phe-gly-oh-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8780572?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8780572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

